Cas no 6749-87-7 (2(1H)-Pyrimidinone, 3,4-dihydro-4-imino-1,3-dimethyl-)

• Product Name: 2(1H)-Pyrimidinone, 3,4-dihydro-4-imino-1,3-dimethyl-
• CAS No: 6749-87-7
• Molecular Formula: C₆H₉N₃O
• Molecular Weight: 139.15516
• CID: 394749
• PubChem ID: 12455441

2(1H)-Pyrimidinone, 3,4-dihydro-4-imino-1,3-dimethyl- Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 3,4-dihydro-4-imino-1,3-dimethyl-
• 4-imino-1,3-dimethylpyrimidin-2-one
• 4-Imino-1,3-dimethyl-3,4-dihydropyrimidin-2(1H)-one
• SCHEMBL15280674
• DTXSID50498973
• 6749-87-7

• InChIKey： SWCDFRWIRSWQJT-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9N3O/c1-8-4-3-5(7)9(2)6(8)10/h3-4,7H,1-2H3
• SMILES： CN1C=CC(=N)N(C1=O)C

Computed Properties

• Exact Mass: 139.07467
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 139.074561919g/mol
• Heavy Atom Count: 10
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 47.4